Cas no 2172196-14-2 (4-(aminomethyl)-1H-indole-3-carbaldehyde)

4-(Aminomethyl)-1H-indole-3-carbaldehyde is a versatile heterocyclic compound featuring both an aminomethyl group and a formyl substituent on the indole scaffold. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active indole derivatives. The reactive aldehyde group enables condensation reactions, while the aminomethyl moiety allows for further functionalization, such as amidation or reductive alkylation. Its indole core is significant in medicinal chemistry due to its prevalence in biologically active molecules. The compound is suitable for applications in drug discovery, agrochemical research, and materials science, where tailored indole-based structures are required. Proper handling under controlled conditions is recommended due to its reactivity.
4-(aminomethyl)-1H-indole-3-carbaldehyde structure
2172196-14-2 structure
Product Name:4-(aminomethyl)-1H-indole-3-carbaldehyde
CAS No:2172196-14-2
MF:C10H10N2O
MW:174.199202060699
CID:6585781
PubChem ID:165520178
Update Time:2025-10-19

4-(aminomethyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-1H-indole-3-carbaldehyde
    • 2172196-14-2
    • EN300-1275524
    • Inchi: 1S/C10H10N2O/c11-4-7-2-1-3-9-10(7)8(6-13)5-12-9/h1-3,5-6,12H,4,11H2
    • InChI Key: ISCWUKLRJRYXMZ-UHFFFAOYSA-N
    • SMILES: O=CC1=CNC2C=CC=C(CN)C=21

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.9Ų

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Additional information on 4-(aminomethyl)-1H-indole-3-carbaldehyde

Introduction to 4-(aminomethyl)-1H-indole-3-carbaldehyde (CAS No. 2172196-14-2)

4-(aminomethyl)-1H-indole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172196-14-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from researchers due to its versatile reactivity and potential applications in drug discovery and material science. The compound’s molecular structure consists of an indole core substituted with an aminomethyl group at the 4-position and a formyl (aldehyde) group at the 3-position, providing multiple sites for functionalization and chemical transformations.

The indole moiety is a prominent scaffold in medicinal chemistry, widely recognized for its presence in numerous biologically active natural products and synthetic drugs. Its aromatic system contributes to favorable electronic properties, while the nitrogen atom allows for hydrogen bonding interactions, enhancing binding affinity to biological targets. In particular, derivatives of indole have been extensively studied for their roles in modulating neurotransmitter systems, immune responses, and anti-inflammatory pathways. The introduction of an aminomethyl group at the 4-position of the indole ring further expands the compound’s potential utility by enabling nucleophilic substitution reactions, cross-coupling reactions, and the formation of amide or urea linkages—key strategies in constructing complex molecular architectures.

The aldehyde functionality at the 3-position of the indole ring serves as a reactive handle for further derivatization. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines, hydrazines, and alcohols, facilitating the synthesis of imines, hydrazones, and hemiacetals, respectively. These transformations are particularly valuable in medicinal chemistry for generating novel pharmacophores or modifying existing ones. The combination of these two reactive sites—the aminomethyl group and the aldehyde moiety—makes 4-(aminomethyl)-1H-indole-3-carbaldehyde a versatile intermediate for constructing biologically relevant molecules.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex scaffolds. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at the 4-position of the indole ring. Similarly, palladium-catalyzed coupling reactions between the aldehyde group and various organometallic reagents allow for further diversification of the molecular structure. These strategies have been leveraged in the synthesis of indole-based inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The pharmacological potential of 4-(aminomethyl)-1H-indole-3-carbaldehyde has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate key signaling pathways by serving as a precursor for more complex derivatives. For example, derivatives of this compound have shown promise as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. Additionally, modifications at the indole core have led to compounds with enhanced binding affinity to receptors involved in pain perception and neurotransmitter regulation.

The synthesis of 4-(aminomethyl)-1H-indole-3-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors like tryptophan or indole derivatives. Advances in catalytic methods have enabled more efficient and scalable synthetic routes, reducing both reaction times and waste generation. For instance, asymmetric hydrogenation techniques have been employed to introduce chirality into the indole scaffold at specific positions, enhancing enantioselective synthesis—a critical consideration for many drug candidates.

In material science applications, 4-(aminomethyl)-1H-indole-3-carbaldehyde has been investigated for its role in polymer chemistry and coordination chemistry. Its ability to act as a ligand or monomer precursor allows for the design of novel polymers with tailored properties. For example, conjugated polymers incorporating indole units have been explored for their photovoltaic properties in organic electronics devices due to their extended π-conjugation systems. The presence of both an amine and an aldehyde group also facilitates coordination with metal ions, enabling the construction of metal-organic frameworks (MOFs) with potential applications in gas storage or catalysis.

The growing interest in green chemistry has prompted researchers to develop sustainable synthetic routes for 4-(aminomethyl)-1H-indole-3-carbaldehyde. Biocatalytic approaches using engineered enzymes have been explored as alternatives to traditional chemical synthesis methods. These enzymatic routes offer advantages such as milder reaction conditions, higher selectivity under ambient temperatures, and reduced reliance on hazardous reagents—aligning with global efforts toward sustainable industrial practices.

Future research directions may focus on exploring novel derivatives of 4-(aminomethyl)-1H-indole-3-carbaldehyde with enhanced pharmacological activity or improved pharmacokinetic profiles. Computational modeling techniques can aid in predicting biological activity by simulating interactions between these derivatives and target proteins or receptors. Additionally, advances in high-throughput screening technologies may accelerate the discovery process by rapidly evaluating large libraries of modified indole compounds.

In conclusion,4-(aminomethyl)-1H-indole-3-carbaldehyde (CAS No. 2172196-14-2) represents a structurally intriguing compound with broad applications across pharmaceuticals and materials science. Its unique combination of functional groups—namely,the aminomethyl moiety at position 4,the aldehyde group at position 3,and its indole core—makes it a valuable building block for synthesizing biologically active molecules or advanced materials. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,this compound is poised to play an increasingly important role in scientific research and industrial applications.

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